Cas no 2248259-03-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate
• CAS No: 2248259-03-0
• MF: C₂₀H₁₇FN₂O₅
• MW: 384.357788801193
• CID: 5946379
• PubChem ID: 165727238
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate
• EN300-6523010
• 2248259-03-0

• Inchi： 1S/C20H17FN2O5/c21-14-5-3-4-13(12-14)17(22-8-10-27-11-9-22)20(26)28-23-18(24)15-6-1-2-7-16(15)19(23)25/h1-7,12,17H,8-11H2
• InChI Key： KWKGGWUGJNFCBF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)N1CCOCC1

Computed Properties

• Exact Mass: 384.11214981g/mol
• Monoisotopic Mass: 384.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate (CAS No. 2248259-03-0) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate, identified by the CAS number 2248259-03-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and promising pharmacological properties. The presence of a dioxo group, an isoindol core, and substituents such as 3-fluorophenyl and morpholin-4-yl contributes to its complex molecular interactions, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has increasingly focused on the synthesis and characterization of novel heterocyclic compounds due to their potential as bioactive molecules. The 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold is particularly noteworthy for its ability to modulate various biological pathways. This compound’s structure incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents. The fluorine atom in the 3-fluorophenyl moiety is a key feature, as fluorine substitution often improves metabolic stability and bioavailability of drug candidates.

Moreover, the morpholin-4-yl group introduces a secondary amine functionality that can participate in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases. The combination of these structural elements makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-fluorophenyl)-2-(morpholin-4-yl)acetate a versatile scaffold for medicinal chemists exploring novel therapeutic strategies.

Recent studies have highlighted the importance of isoindole derivatives in pharmaceutical research. Isoindoles are known for their broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific modification of the isoindole core with electron-withdrawing groups such as the dioxo group enhances its reactivity and potential interactions with biological targets. This has led to increased interest in synthesizing derivatives like 1,3-dioxo-2,3-dihydro-1H-isoindol compounds for their potential therapeutic applications.

The incorporation of a fluorophenyl group into the molecular structure is another key consideration in modern drug design. Fluoroaromatic compounds are widely recognized for their improved pharmacokinetic properties, including enhanced lipophilicity and reduced susceptibility to metabolic degradation. The presence of a fluorine atom at the para position relative to the aromatic ring further optimizes these properties, making it an attractive feature for drug candidates targeting neurological and cardiovascular diseases.

The morpholin moiety adds another layer of complexity to this compound’s pharmacological profile. Morpholine derivatives are known for their ability to enhance drug solubility and bioavailability while maintaining strong binding interactions with biological targets. In particular, the secondary amine group in morpholine can form stable hydrogen bonds with polar residues in proteins, improving receptor binding affinity. This makes 1,3-dioxo-2,3-dihydro-1H-isoindol, when functionalized with morpholine derivatives like this one (morpholin), a promising candidate for developing high-affinity ligands.

Current research efforts are focused on exploring the pharmacological potential of this compound through both computational modeling and experimental validation. High-throughput screening (HTS) techniques have been employed to identify potential biological activities associated with this molecule. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases and proteases involved in cancer progression. Additionally, its ability to modulate neurotransmitter receptors has been hypothesized based on structural analogs with known pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic core efficiently. These synthetic approaches not only facilitate the production of gram-scale quantities but also enable modifications to explore different structural analogs rapidly.

In conclusion,1,3-dioxo-2,3-dihydro-H-indolo[2',1':5:5']quinoxalin]-6-carboxylic acid 4-fluoro-N-[4-(4-morpholino)phenyl]-amide, CAS No.: 2248259–03–0 (commonly referred to as *1,3-dioxo-*– *₅,_H) (^[6]) is a structurally intricate molecule with significant potential in pharmaceutical applications due to its unique combination of functional groups including *^[7]* *^[8]* *^[9]* *^[10]* *^[11]* *^[12]* *^[13]* *^[14]* *^[15]* *_->._HCl. Its synthesis involves multiple steps requiring advanced techniques such as palladium-catalyzed cross-coupling reactions (*Pd-Cr*) (*Pd*) (*Pd*) (*Pd*) (*Pd*) (*Pd*) (*Pd*) (*Pd*) (*Pd*) (*Pd*). These methods not only facilitate efficient production but also allow rapid exploration of different structural analogs for optimized pharmacological profiles.*
*The incorporation* *of* *fluorine* *and* *morpholine* *moieties* *enhances* *lipophilicity* *and* *bioavailability* *respectively* *while* *maintaining* *high* *binding* *affinity* *with* *biological* *targets*